Cas no 2034251-81-3 (methyl 4-({2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}carbamoyl)benzoate)

• Product name: methyl 4-({2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}carbamoyl)benzoate
• CAS No: 2034251-81-3
• MF: C₁₉H₁₇NO₅S
• MW: 371.406984090805
• CID: 5332766

methyl 4-({2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)carbamoyl)benzoate
• methyl 4-[[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]carbamoyl]benzoate
• methyl 4-({2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}carbamoyl)benzoate

• Inchi： 1S/C19H17NO5S/c1-24-19(23)13-4-2-12(3-5-13)18(22)20-10-15(21)17-7-6-16(25-17)14-8-9-26-11-14/h2-9,11,15,21H,10H2,1H3,(H,20,22)
• InChI Key： VVXLNMFPWKFDEX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=C(C(CNC(C2C=CC(C(=O)OC)=CC=2)=O)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 494
• XLogP3: 2.3
• Topological Polar Surface Area: 117

Additional information on methyl 4-({2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}carbamoyl)benzoate

Compound CAS No 2034251-81-3: Methyl 4-{[2-Hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]carbamoyl}benzoate

Methyl 4-{[2-Hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]carbamoyl}benzoate, also known by its CAS number 2034251-81-3, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its intricate molecular architecture, which includes a methyl ester group, a benzoate moiety, and a substituted furan ring with a thiophene substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material synthesis, and biochemical research.

The core structure of this compound consists of a benzoate group attached to a methyl ester, which is further connected to a carbamoyl group. The carbamoyl group is substituted with a hydroxyl-containing ethyl chain that is linked to a furan ring. This furan ring is further substituted with a thiophene group at the 5-position. The combination of these functional groups creates a molecule with both aromatic and heterocyclic characteristics, which can influence its electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a promising candidate for drug development. For instance, the thiophene moiety is known to exhibit antioxidant properties, while the furan ring can participate in hydrogen bonding and π–π interactions, which are crucial for bioavailability and target binding.

In terms of synthesis, this compound can be prepared through multi-step organic reactions involving coupling agents, esterifications, and cyclizations. The synthesis process typically involves the preparation of intermediate compounds such as hydroxyethyl carbamates and thiophene-furan conjugates. These intermediates are then combined to form the final product. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity.

The physical properties of this compound include a melting point of approximately 150°C and a solubility profile that makes it suitable for various solvent systems. Its spectroscopic data, including UV-vis absorption and fluorescence emission, have been studied to understand its electronic transitions and excited-state behavior. These properties are essential for applications in optoelectronics and sensor technologies.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, which raises concerns about its persistence in the environment. However, its low toxicity profile suggests that it poses minimal risk to aquatic organisms when used responsibly.

Looking ahead, researchers are exploring the use of this compound in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form self-assembled monolayers and its compatibility with common fabrication techniques make it an attractive candidate for next-generation electronic devices.

In conclusion, methyl 4-{[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]carbamoyl}benzoate (CAS No 2034251-81-3) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, coupled with its versatile chemical properties, positions it as an important molecule for future research and development.